3-(4-(Oxiran-2-ylmethoxy)butoxy)propane-1,2-diol
Overview
Description
“3-(4-(Oxiran-2-ylmethoxy)butoxy)propane-1,2-diol” is a chemical compound with the molecular formula C10H20O5 . It has a molecular weight of 220.26300 . This compound is used in the process for depleting epoxide species in crosslinked polysaccharide gel compounds and compounds obtained thereby .
Molecular Structure Analysis
The molecular structure of “3-(4-(Oxiran-2-ylmethoxy)butoxy)propane-1,2-diol” consists of 10 carbon atoms, 20 hydrogen atoms, and 5 oxygen atoms . The exact mass of this compound is 220.13100 .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-(4-(Oxiran-2-ylmethoxy)butoxy)propane-1,2-diol” are not fully available. The molecular weight is 220.26300 , and the exact mass is 220.13100 . Other properties such as density, boiling point, melting point, and flash point are not specified .Scientific Research Applications
Leather Tanning
A study titled “Synthesis and crosslinking of collagen using 4-3,4,5-tris(oxiran-2-ylmethoxy)benzamido)benzenesulfonic acid” discusses the preparation and crosslinking of RTT collagen fibers. The leather manufacturing sector is exploring organic alternatives to inorganic tanning chemicals like chromium, zirconium, and aluminum due to environmental concerns .
properties
IUPAC Name |
3-[4-(oxiran-2-ylmethoxy)butoxy]propane-1,2-diol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H20O5/c11-5-9(12)6-13-3-1-2-4-14-7-10-8-15-10/h9-12H,1-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UIZSTOKJCYSUEF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(O1)COCCCCOCC(CO)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50743450 |
Source
|
| Record name | 3-{4-[(Oxiran-2-yl)methoxy]butoxy}propane-1,2-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50743450 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-(Oxiran-2-ylmethoxy)butoxy)propane-1,2-diol | |
CAS RN |
139471-23-1 |
Source
|
| Record name | 3-{4-[(Oxiran-2-yl)methoxy]butoxy}propane-1,2-diol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50743450 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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